2-Butyl-1,3-benzothiazol-7-ol

Specification

• CAS No.: 163299-24-9
• Molecular Formula: C11H13NOS
• Molecular Weight: 207.29 g/mol
• IUPAC Name: 2-butyl-1,3-benzothiazol-7-ol
• Standard InChI: InChI=1S/C11H13NOS/c1-2-3-7-10-12-8-5-4-6-9(13)11(8)14-10/h4-6,13H,2-3,7H2,1H3
• Standard InChI Key: HVCPLUZHUIOHCB-UHFFFAOYSA-N
• SMILES: CCCCC1=NC2=C(S1)C(=CC=C2)O
• Canonical SMILES: CCCCC1=NC2=C(S1)C(=CC=C2)O

Introduction

Chemical Structure and Properties

Molecular Structure Analysis

2-Butyl-1,3-benzothiazol-7-ol features a benzothiazole core with specific substitutions that define its unique properties. The benzothiazole scaffold consists of a benzene ring fused to a thiazole ring, creating a bicyclic system with nitrogen and sulfur heteroatoms. The compound is characterized by:

• A hydroxyl (-OH) group at the 7-position of the benzene ring

• A butyl (C₄H₉-) chain at the 2-position of the thiazole ring
  The presence of the hydroxyl group introduces a hydrophilic center and potential for hydrogen bonding, which can significantly influence the compound's solubility, reactivity, and biological interactions. The butyl chain, conversely, contributes hydrophobicity to the molecule, potentially enhancing its membrane permeability and binding to hydrophobic pockets in biological targets.
  The planar nature of the benzothiazole ring system facilitates potential intercalation with DNA and interaction with various protein targets, properties often observed in biologically active benzothiazole derivatives.

Physical and Chemical Properties

While specific experimental data for 2-Butyl-1,3-benzothiazol-7-ol is limited in the literature, its properties can be estimated based on structural features and knowledge of related compounds. The table below presents predicted properties and comparisons with similar benzothiazole derivatives:

Property	2-Butyl-1,3-benzothiazol-7-ol	2-Butyl-1,3-benzothiazole	Notes
Molecular Formula	C₁₁H₁₃NOS	C₁₁H₁₃NS	Difference of one oxygen atom
Molecular Weight	~207 g/mol	~191 g/mol	Higher due to hydroxyl group
Physical State	Likely solid at room temperature	Solid at room temperature	Based on similar structures
Solubility	Moderate in organic solvents; enhanced water solubility compared to non-hydroxylated analogs	Soluble in organic solvents; poor water solubility	Hydroxyl group increases polarity
Chemical Stability	Stable under normal conditions; susceptible to oxidation at sulfur	Stable under normal conditions	Typical for benzothiazoles
Reactivity Sites	Hydroxyl group (7-position); thiazole nitrogen; 2-position (under forcing conditions)	Thiazole nitrogen; 2-position (under forcing conditions)	Hydroxyl group provides additional reactivity
The hydroxyl group in 2-Butyl-1,3-benzothiazol-7-ol introduces potential for hydrogen bonding interactions, which can influence both the compound's physicochemical properties and its biological activities. This functional group may serve as both a hydrogen bond donor and acceptor, potentially enhancing interactions with biological targets such as proteins and nucleic acids.

Chemical Reactivity

The reactivity of 2-Butyl-1,3-benzothiazol-7-ol is largely determined by its functional groups and heterocyclic structure. Key aspects of its reactivity include:

• The hydroxyl group at the 7-position can undergo various transformations:

  • Esterification reactions with carboxylic acids or acid chlorides

  • Etherification under appropriate conditions

  • Oxidation to form ketone derivatives

  • Serving as a nucleophile in various substitution reactions

• The benzothiazole core may undergo:

  • Electrophilic aromatic substitution reactions, typically at positions 4, 5, and 6

  • Nucleophilic attacks at the 2-position under certain conditions

  • Coordination with metal ions through the thiazole nitrogen and/or sulfur atoms

• The butyl chain can participate in:

  • Oxidation reactions, particularly at the terminal position

  • Substitution reactions under radical conditions
    These reactive features make 2-Butyl-1,3-benzothiazol-7-ol a versatile intermediate for further synthetic modifications, potentially leading to more complex molecules with enhanced or targeted biological activities.

Comparative Analysis

Comparing 2-Butyl-1,3-benzothiazol-7-ol with structurally related compounds provides insight into how specific structural features influence properties and potential applications:

Compound	Structural Features	Notable Differences from 2-Butyl-1,3-benzothiazol-7-ol	Potential Impact on Activity
2-Butyl-1,3-benzothiazole	Lacks 7-OH group	Reduced polarity; no H-bond donor capacity	Likely more lipophilic; different binding profile
2-Butyl-3-methyl-2-propan-2-yl-1,3-benzothiazole	Additional methyl and propan-2-yl groups; dihydro form	More substituted; saturated thiazole ring	Different spatial arrangement; altered reactivity
N-butyl-1,2-benzisothiazolin-3-one	Different heterocyclic system; carbonyl group	Different ring system; presence of carbonyl	Different biological target specificity; increased reactivity
Research on related benzothiazole derivatives indicates that substitution patterns significantly influence biological activities. For example, compounds with hydroxyl substitutions often demonstrate enhanced antimicrobial and antioxidant properties compared to their non-hydroxylated counterparts. The position of the hydroxyl group can also critically affect activity, with certain positions providing optimal interaction with specific biological targets.

Synthesis Methods

Green Chemistry Approaches

Recent advances in the synthesis of benzothiazole derivatives have focused on green chemistry principles, which may be applicable to the synthesis of 2-Butyl-1,3-benzothiazol-7-ol. These approaches aim to reduce environmental impact, improve efficiency, and minimize the use of hazardous reagents:

• Catalyst-mediated synthesis:

  • The use of recyclable heterogeneous catalysts such as SnP₂O₇ has been reported for the condensation of 2-aminothiophenol with aromatic aldehydes, achieving high yields (87-95%) and short reaction times (8-35 minutes)

  • These catalysts can be reused multiple times without significant loss of activity

• Microwave-assisted synthesis:

  • Microwave irradiation has been employed for the condensation of 2-aminothiophenols with various reagents, including chloroacetyl chloride

  • This approach offers advantages including shorter reaction times, higher yields, and reduced energy consumption compared to conventional heating methods

• Solvent-free or aqueous-medium reactions:

  • Several protocols have been developed for the synthesis of benzothiazoles under solvent-free conditions or using water as a green solvent

  • These methods reduce the environmental impact associated with organic solvent use and often provide improved yields and selectivity

• One-pot multicomponent reactions:

  • Efficient one-pot strategies have been reported for the synthesis of 2-acylbenzothiazoles from aryl methyl ketones and 2-aminobenzenethiol under metal-free conditions

  • These approaches reduce waste generation and simplify purification procedures

Mechanistic Considerations

Understanding the reaction mechanisms involved in the synthesis of benzothiazole derivatives provides insight into potential routes for the preparation of 2-Butyl-1,3-benzothiazol-7-ol. Key mechanistic pathways include:

• Acid-catalyzed condensation:

  • Brønsted acid catalysts like TsOH·H₂O can facilitate the condensation of 2-amino thiophenol with ketones

  • This process involves formation of ketimine intermediates followed by intramolecular nucleophilic addition and C-C bond cleavage

• Oxidative cyclization:

  • In some synthetic routes, the formation of the benzothiazole ring involves oxidative processes

  • Dess-Martin periodinane has been employed as a catalyst for the cyclization of sulfamide substrates, proceeding via thiyl radical intermediates

• Metal-catalyzed processes:

  • Various transition metal catalysts can facilitate the formation of benzothiazoles through C-N and C-S bond formation

  • These approaches often provide access to benzothiazole derivatives under milder conditions with improved selectivity
    These mechanistic considerations are crucial for developing efficient synthetic routes to 2-Butyl-1,3-benzothiazol-7-ol, particularly when aiming to introduce the hydroxyl group at the specific 7-position while maintaining the integrity of other functional groups.

Biological Activities and Applications

Structure-Activity Relationships

Understanding structure-activity relationships (SAR) is crucial for optimizing the biological activities of benzothiazole derivatives like 2-Butyl-1,3-benzothiazol-7-ol. Key SAR considerations include:

Structural Element	Impact on Activity	Potential Relevance for 2-Butyl-1,3-benzothiazol-7-ol
Benzothiazole core	Essential for most biological activities; provides rigidity and specific geometry	Serves as the foundational scaffold for activity
2-position substituent	Nature and size significantly influence activity; alkyl chains often enhance lipophilicity and membrane penetration	Butyl group may optimize membrane permeability and binding to hydrophobic pockets
Hydroxyl group	Can serve as H-bond donor/acceptor; often enhances water solubility and interaction with biological targets	7-OH position may provide optimal interaction with specific targets
Position of substitution	Critical for activity; different positions interact with different regions of biological targets	7-position substitution may confer unique selectivity profile
Research on benzothiazole-based anti-tubercular compounds has revealed that specific substitution patterns can significantly enhance activity against Mycobacterium tuberculosis. Molecular docking studies against targets such as DprE1 have provided insights into how structural features influence binding and inhibitory potency. Similar principles may apply to 2-Butyl-1,3-benzothiazol-7-ol, with its particular substitution pattern potentially conferring specific activity profiles.

Non-Therapeutic Applications

Beyond potential therapeutic applications, 2-Butyl-1,3-benzothiazol-7-ol may find utility in various non-medical fields:

• Chemical synthesis:

  • As a building block or intermediate for the synthesis of more complex molecules

  • The hydroxyl group provides a handle for further functionalization

• Materials science:

  • Benzothiazole derivatives have applications in the development of functional materials

  • Potential use in sensing technologies, owing to the fluorescent properties often associated with benzothiazole compounds

• Analytical chemistry:

  • Possible applications as a chelating agent for metal ions, utilizing the nitrogen, sulfur, and oxygen atoms as coordination sites

  • Potential use in the development of analytical reagents for specific detection methods

• Agricultural applications:

  • Related benzothiazole compounds have shown activity as plant growth regulators and agricultural fungicides

  • The unique substitution pattern of 2-Butyl-1,3-benzothiazol-7-ol might confer specific activity against plant pathogens

Toxicological Considerations

Environmental Considerations

Environmental aspects of 2-Butyl-1,3-benzothiazol-7-ol and related compounds are important considerations for their sustainable use:

• Biodegradability:

  • Benzothiazole compounds often show limited biodegradability in the environment

  • The presence of the hydroxyl group might enhance biodegradability compared to non-hydroxylated analogs

• Bioaccumulation:

  • Moderately lipophilic compounds like 2-Butyl-1,3-benzothiazol-7-ol may have potential for bioaccumulation

  • Studies on related compounds suggest that benzothiazoles can distribute into various tissues, with higher concentrations in lipid-rich tissues

• Ecotoxicological considerations:

  • Hydroxylated benzothiazoles may exhibit different ecotoxicological profiles compared to their non-hydroxylated counterparts

  • Aquatic toxicity is a particular concern for benzothiazole compounds due to potential industrial applications and subsequent environmental release

• Degradation products:

  • Environmental degradation of benzothiazole compounds can generate various transformation products

  • These transformation products may have different toxicological profiles compared to the parent compounds

Absorption and Distribution

Based on studies of related benzothiazole compounds, the following observations can be made regarding potential absorption and distribution of 2-Butyl-1,3-benzothiazol-7-ol:

• Absorption:

  • Oral absorption is likely, with potential for relatively rapid absorption from the gastrointestinal tract

  • Dermal absorption may occur to some extent, though the hydroxyl group might reduce lipophilicity compared to non-hydroxylated analogs

• Distribution:

  • Following absorption, distribution to various tissues would be expected

  • Lipophilic tissues might serve as reservoirs due to the presence of the butyl chain

  • Studies on related compounds indicate rapid tissue distribution followed by elimination, with some persistence in lipophilic tissues

• Elimination:

  • Primarily via urinary and fecal routes

  • Metabolic transformation likely precedes elimination

  • Half-life may be influenced by the specific substitution pattern, with potential for longer retention in lipid-rich tissues

Research Developments and Future Perspectives

Current Research Trends

Research on benzothiazole derivatives continues to evolve, with several trends that may influence future work on 2-Butyl-1,3-benzothiazol-7-ol:

• Targeted synthesis approaches:

  • Development of more selective and efficient synthetic routes

  • Emphasis on green chemistry principles, including catalytic methods, solvent-free conditions, and microwave assistance

  • Application of flow chemistry for the scalable production of benzothiazole derivatives

• Biological activity investigations:

  • Increasing focus on anti-tubercular applications, with detailed structure-activity relationship studies against specific targets

  • Exploration of anticancer properties, particularly against resistant cell lines

  • Investigation of immunomodulatory and anti-inflammatory activities of benzothiazole derivatives

• Molecular modeling and computational chemistry:

  • Application of in silico methods to predict biological activities and optimize molecular design

  • Molecular docking studies to understand interactions with specific targets

  • QSAR (Quantitative Structure-Activity Relationship) analyses to guide the development of more potent and selective compounds

Future Research Directions

Based on the current state of knowledge, several promising research directions for 2-Butyl-1,3-benzothiazol-7-ol can be identified:

• Comprehensive characterization:

  • Detailed spectroscopic analysis to fully elucidate structural properties

  • Experimental determination of physicochemical parameters

  • Crystal structure analysis to understand solid-state properties and molecular packing

• Expanded biological evaluation:

  • Screening against a diverse panel of microbial pathogens, with emphasis on drug-resistant strains

  • Evaluation of antiproliferative activity against various cancer cell lines

  • Investigation of potential anti-inflammatory and antioxidant properties

  • Assessment of activity against neglected tropical diseases

• Structure optimization:

  • Synthesis of analog libraries with modifications at various positions to establish comprehensive structure-activity relationships

  • Exploration of hybrid molecules incorporating the 2-Butyl-1,3-benzothiazol-7-ol scaffold with other bioactive moieties

  • Development of prodrug approaches to enhance delivery and bioavailability

• Mechanistic studies:

  • Investigation of molecular mechanisms underlying biological activities

  • Identification of specific protein targets and binding modes

  • Exploration of potential effects on signaling pathways and cellular processes

Challenges and Opportunities

The research and development landscape for 2-Butyl-1,3-benzothiazol-7-ol presents both challenges and opportunities:

• Synthetic challenges:

  • Development of regioselective methods for introducing the hydroxyl group specifically at the 7-position

  • Scaling up synthesis for broader testing and applications

  • Addressing potential stability issues during synthesis and storage

• Biological activity optimization:

  • Balancing broad-spectrum activity with selectivity to minimize off-target effects

  • Addressing potential toxicity concerns through careful structural modification

  • Enhancing pharmaceutical properties such as solubility and bioavailability

• Innovative applications:

  • Exploration of novel therapeutic areas beyond traditional antimicrobial and anticancer applications

  • Investigation of applications in materials science and analytical chemistry

  • Development of benzothiazole-based molecular probes for biological imaging

• Collaborative opportunities:

  • Interdisciplinary research combining synthetic chemistry, computational modeling, and biological evaluation

  • Public-private partnerships to accelerate development of promising applications

  • Integration with emerging technologies such as artificial intelligence for more efficient compound optimization